N-(2-methoxyethyl)ethylenediamine
Overview
Description
Scientific Research Applications
Fluorescence Sensing
- Zinc Ion Detection: Methoxy-substituted TQEN derivatives, which are closely related to N-(2-methoxyethyl)ethylenediamine, have been used in the detection of zinc ions. These compounds exhibit enhanced fluorescence when coordinated with zinc ions, making them effective for zinc ion detection in cells using fluorescent microscopy (Mikata et al., 2006).
Corrosion Inhibition
- Protection for Zinc in Acidic Environments: Ethylenediamine derivatives have been shown to be effective corrosion inhibitors for zinc in sulfuric acid. Certain derivatives provide up to 99% protection under various conditions, acting mainly as cathodic inhibitors and facilitating cathodic protection at less negative potentials (Agrawal et al., 2004).
Fluorimetric Analysis
- Reducing Carbohydrate Determination: Derivatives of this compound, such as 1,2-bis(4-methoxyphenyl)ethylenediamine, have been used as reagents for the fluorimetric determination of reducing carbohydrates. This method allows for the sensitive detection of various sugars, including amino sugars and sialic acids (Umegae et al., 1989).
Sugar Quantification
- Thin-Layer Chromatography Application: N-(1-naphthyl)ethylenediamine dihydrochloride, a related compound, has been utilized for the quantification of sugars on thin-layer plates. This reagent allows for accurate and linear quantification across a range of concentrations (Bounias, 1980).
Cytotoxic Activity
- Cancer Research: Certain N,N'-Bis(2-hydroxybenzyl)ethylenediamine derivatives exhibit cytotoxic activity against various human cancer cell lines. These compounds can induce cell cycle arrest and loss of mitochondrial membrane potential, highlighting their potential in cancer research (Musa et al., 2014).
Chelating Agents
- Environmental Applications: Ethylenediaminetetraacetic acid (EDTA) and its derivatives, which are structurally related to this compound, have been extensively used as chelating agents in various industrial and environmental applications. Research has focused on finding biodegradable alternatives to these compounds (Pinto et al., 2014).
Hydrogel Sensors
- Ion Detection: Hydrogel sensors using derivatives of this compound have been developed for the selective detection of ions such as Fe3+. These sensors are reusable and offer a colorimetric naked-eye detection method (Ozay & Ozay, 2013).
Properties
IUPAC Name |
N'-(2-methoxyethyl)ethane-1,2-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2O/c1-8-5-4-7-3-2-6/h7H,2-6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMIQDBOZNIIQMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801286924 | |
Record name | N1-(2-Methoxyethyl)-1,2-ethanediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801286924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19815-35-1 | |
Record name | N1-(2-Methoxyethyl)-1,2-ethanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19815-35-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N1-(2-Methoxyethyl)-1,2-ethanediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801286924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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